molecular formula C15H13Cl2NO3 B270991 N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide

N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide

Cat. No. B270991
M. Wt: 326.2 g/mol
InChI Key: RGXSOEPUPIOTCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide, also known as DMCC, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. DMCC is a cyclic amide that belongs to the family of furanocarboxamides, which have been shown to exhibit a range of biological activities. In

Mechanism of Action

The mechanism of action of N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide is not fully understood, but it is believed to involve the inhibition of bacterial and fungal cell wall synthesis. N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has been shown to inhibit the activity of the enzyme MurA, which is involved in the synthesis of peptidoglycan, a key component of bacterial cell walls. N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has also been shown to inhibit the activity of the enzyme squalene epoxidase, which is involved in the synthesis of ergosterol, a key component of fungal cell membranes.
Biochemical and Physiological Effects
N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has been shown to have a range of biochemical and physiological effects. In animal studies, N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has been found to have low toxicity and to be well-tolerated. N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has also been found to have a low potential for drug-drug interactions. In addition, N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide is its broad-spectrum activity against bacterial and fungal pathogens. Another advantage is its low toxicity and good pharmacokinetic profile. However, one limitation of N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide is its limited solubility in aqueous solutions, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for research on N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide. One area of interest is the development of new formulations of N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide that improve its solubility in aqueous solutions. Another area of interest is the investigation of the mechanism of action of N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide in more detail. In addition, further studies are needed to explore the potential therapeutic applications of N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide, particularly in the treatment of drug-resistant bacterial and fungal infections.

Synthesis Methods

The synthesis of N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide involves a multi-step process that starts with the preparation of 3,4-dichlorophenylacetic acid. This acid is then converted to the corresponding acid chloride, which is subsequently reacted with 2,5-dimethylfuran to form the furanocarboxylic acid. The acid is then converted to the corresponding acid chloride and reacted with hexahydro-2H-3,5-methanocyclopenta[b]furan-7-amine to produce N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide.

Scientific Research Applications

N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has been shown to exhibit a range of biological activities, including antibacterial, antifungal, and anticancer properties. In particular, N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has been found to be effective against drug-resistant bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE). N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has also been shown to have antifungal activity against Candida albicans and Aspergillus fumigatus. In addition, N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide has been found to exhibit anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer.

properties

Product Name

N-(3,4-dichlorophenyl)-2-oxohexahydro-2H-3,5-methanocyclopenta[b]furan-7-carboxamide

Molecular Formula

C15H13Cl2NO3

Molecular Weight

326.2 g/mol

IUPAC Name

N-(3,4-dichlorophenyl)-5-oxo-4-oxatricyclo[4.2.1.03,7]nonane-9-carboxamide

InChI

InChI=1S/C15H13Cl2NO3/c16-9-2-1-7(5-10(9)17)18-14(19)12-6-3-8-11(4-6)21-15(20)13(8)12/h1-2,5-6,8,11-13H,3-4H2,(H,18,19)

InChI Key

RGXSOEPUPIOTCA-UHFFFAOYSA-N

SMILES

C1C2CC3C1C(C2C(=O)NC4=CC(=C(C=C4)Cl)Cl)C(=O)O3

Canonical SMILES

C1C2CC3C1C(C2C(=O)NC4=CC(=C(C=C4)Cl)Cl)C(=O)O3

Origin of Product

United States

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